N-(4-ethoxyphenyl)-N'-(3,4,5-trimethoxyphenyl)thiourea
Overview
Description
N-(4-ethoxyphenyl)-N'-(3,4,5-trimethoxyphenyl)thiourea, also known as EPTU, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. EPTU is a thiourea derivative that has been synthesized using different methods and has shown promising results in several studies.
Scientific Research Applications
Thiourea and Its Derivatives in Scientific Research
Environmental Applications
Thioureas and their derivatives have been investigated for environmental applications, particularly in the degradation of pollutants. Alkylphenol ethoxylates (APEs), for example, are surfactants that degrade into more persistent compounds such as alkylphenols and alkylphenol mono- to triethoxylates, which can mimic natural hormones and disrupt endocrine function in wildlife and humans. Research on thioureas could potentially offer insights into mitigating these environmental impacts due to their role in various biochemical processes (Ying, Williams, & Kookana, 2002).
Chemosensors
Thiourea derivatives are notable for their use in the development of chemosensors. Their unique structure, featuring nucleophilic S- and N- sites, enables the detection of various environmental pollutants through highly sensitive and selective fluorimetric and colorimetric methods. This application is critical for monitoring and addressing contamination in biological, environmental, and agricultural samples, highlighting the versatility of thiourea derivatives in scientific research (Al-Saidi & Khan, 2022).
Coordination Chemistry and Medicinal Applications
The coordination of thiourea derivatives with metals such as Cu, Ag, and Au has been explored for both medicinal and biological applications. This research underscores the pharmaceutical potential of thiourea derivatives, including their use as chemosensors for detecting anions and cations in environmental and biological samples. The synergy between thiourea derivatives and metal ions offers a promising avenue for developing new pharmaceuticals and analytical tools (Khan et al., 2020).
properties
IUPAC Name |
1-(4-ethoxyphenyl)-3-(3,4,5-trimethoxyphenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S/c1-5-24-14-8-6-12(7-9-14)19-18(25)20-13-10-15(21-2)17(23-4)16(11-13)22-3/h6-11H,5H2,1-4H3,(H2,19,20,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPMLXEGHQKZNNA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=S)NC2=CC(=C(C(=C2)OC)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Ethoxyphenyl)-3-(3,4,5-trimethoxyphenyl)thiourea |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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